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Compound of Interest

Compound Name: PI-103

Cat. No.: B1684136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability of the dual

phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) inhibitor, PI-
103, when stored in solution at -20°C. Understanding the stability of PI-103 is critical for

ensuring the accuracy and reproducibility of in vitro and in vivo experiments in cancer research

and other therapeutic areas. This document summarizes stability data from various suppliers,

outlines detailed experimental protocols for stability assessment, and provides a visual

representation of the signaling pathway targeted by PI-103.

Quantitative Stability Data
The stability of PI-103 in solution is highly dependent on the solvent used and the storage

conditions. The following tables summarize the available quantitative data for the storage of PI-
103.

Table 1: Stability of PI-103 in Solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1684136?utm_src=pdf-interest
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Storage
Temperature

Duration Stability Notes

DMSO -20°C 1 month[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

DMSO -20°C Several months[2][3]

Stock solutions can be

stored for this

duration.

DMSO -80°C 6 months[4]
At least 6 months of

stability.[4]

DMSO -80°C 1 year[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Aqueous Solutions Not Recommended < 1 day[4]

Do not store aqueous

solutions for longer

than one day.[4]

Table 2: Solubility of PI-103

Solvent Concentration

DMSO ~10 mg/mL[4]

DMSO 15 mg/mL[5]

DMSO >10 mM[2][3]

DMSO 24 mg/mL (68.89 mM)[1]

DMF ~10 mg/mL[4]

DMF 10 mg/mL[5]

DMSO:PBS (pH 7.2) (1:2) 0.25 mg/mL[5]

Water Insoluble[1]

Ethanol Insoluble[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.selleckchem.com/products/PI-103.html
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.selleckchem.com/products/PI-103.html
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-PI3K-AKT-PTEN-mTOR-signaling-pathway-in-a-cell-A_fig1_359450759
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.researchgate.net/figure/Key-components-of-the-PI3K-Akt-mTOR-signalling-pathway-showing-activator-black-arrows_fig1_310572364
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: For aqueous-based assays, it is recommended to first dissolve PI-103 in DMSO or DMF

and then dilute the stock solution into the aqueous buffer immediately before use.[4] To achieve

higher concentrations in DMSO, warming the solution at 37°C for 10 minutes and/or sonication

may be helpful.[2][3]

Experimental Protocols for Stability Assessment
To ensure the integrity of PI-103 in solution over time, a stability-indicating analytical method is

crucial. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a

common and reliable method for this purpose. For higher sensitivity and specificity, especially

for identifying degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) can

be employed.

Stability Assessment using HPLC-UV
This protocol outlines a general procedure for assessing the stability of a PI-103 stock solution

in DMSO stored at -20°C.

Objective: To quantify the concentration of PI-103 over time and detect the formation of any

degradation products.

Materials:

PI-103 solid compound

Anhydrous DMSO (spectroscopic grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (LC-MS grade)

HPLC system with a UV detector and a C18 reversed-phase column

Procedure:

Preparation of PI-103 Stock Solution:
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Accurately weigh a known amount of PI-103 powder.

Dissolve the powder in anhydrous DMSO to a final concentration of 10 mM.

Aliquot the stock solution into several small, light-protected microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C.

HPLC Method:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 254 nm (or the λmax of PI-103)

Gradient:

0-2 min: 10% B

2-15 min: 10-90% B

15-18 min: 90% B

18-20 min: 90-10% B

20-25 min: 10% B

Stability Study Time Points:

Analyze an aliquot of the PI-103 stock solution immediately after preparation (T=0).
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Analyze subsequent aliquots at various time points (e.g., 1 week, 2 weeks, 1 month, 3

months, 6 months) after storage at -20°C.

Sample Analysis:

At each time point, thaw one aliquot of the PI-103 stock solution.

Dilute the stock solution to a suitable concentration (e.g., 100 µM) with the initial mobile

phase composition (90% A, 10% B).

Inject the diluted sample onto the HPLC system.

Data Analysis:

Record the peak area of the PI-103 peak at each time point.

Calculate the percentage of PI-103 remaining relative to the T=0 sample.

Monitor the chromatogram for the appearance of any new peaks, which would indicate

degradation products.

Signaling Pathway and Experimental Workflow
PI3K/AKT/mTOR Signaling Pathway
PI-103 is a potent inhibitor of Class I PI3Ks and mTOR. This pathway is a critical regulator of

cell growth, proliferation, survival, and metabolism, and its dysregulation is frequently observed

in cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/product/b1684136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

Activates

PIP3

Phosphorylates

PIP2

PTEN

PDK1

Dephosphorylates

AKT

Activates

mTORC1

Activates

mTORC2

Activates

Cell Growth,
Proliferation,

Survival

PI-103

Inhibits

Inhibits

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare 10 mM PI-103
Stock in Anhydrous DMSO

Aliquot Stock Solution
into Light-Protected Tubes

Store Aliquots at -20°C

Analyze T=0 Aliquot
via HPLC-UV

Incubate Remaining
Aliquots at -20°C

Compare Peak Area of PI-103
to T=0 and Monitor for
Degradation Products

Analyze Aliquots at
Pre-determined Time Points

(T=x)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1684136?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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